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Compound of Interest

#{(2-
Compound Name: Methoxybenzyl)oxy]piperidine
hydrochloride
CAS No.: 81151-57-7
Cat. No.: B3022440

Get Quote

Executive Summary & Compound Identity

4-[(2-Methoxybenzyl)oxy]piperidine hydrochloride is a critical secondary amine building
block used in the synthesis of GPCR ligands (e.g., 5-HT4 agonists) and other bioactive small
molecules.[1] Its structure features a piperidine ring ether-linked to an ortho-substituted anisole
moiety. As a hydrochloride salt, the piperidine nitrogen is protonated, significantly influencing its
solubility and NMR profile compared to the free base.
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Property Data
4-[(2-methoxyphenyl)methoxy]piperidine
UPAC Name hy[c(irochlorid(i/p g o
CAS Number 81151-57-7
Molecular Formula C13H20CINO2
Molecular Weight 257.76 g/mol (Salt); 221.30 g/mol (Free Base)
Appearance White to off-white crystalline solid
Solubility Soluble in Water, Methanol, DMSQO; Insoluble in

non-polar solvents (Hexane, Et20)

Synthesis & Impurity Context

Understanding the synthetic origin is essential for interpreting the spectroscopic data,
particularly for identifying potential impurities. The standard preparation involves the Williamson
ether synthesis of N-Boc-4-hydroxypiperidine with 2-methoxybenzyl chloride, followed by acid-
mediated deprotection.

Synthetic Pathway (DOT Visualization)

N-Boc-4-hydroxypiperidine NaH, DMF
(CAS 109384-19-2) 0°C->RT

4M HCl in Dioxane

Intermediate: Deprotection (-Boc) > FINAL PRODUCT:

N-Boc-4-[(2-Methoxybenzyl)oxy]piperidine 4-[(2-Methoxybenzyl)oxy]piperidine HCI

| ——P

2-Methoxybenzy! Chloride
(CAS 7035-02-1)

Click to download full resolution via product page
Figure 1: Synthetic workflow highlighting the origin of the hydrochloride salt form.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data reflects the hydrochloride salt form. The protonated nitrogen (
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) induces a downfield shift in the

-protons (positions 2 and 6) and typically appears as a broad exchangeable singlet in protic
solvents or DMSO.

H NMR (400 MHz, DMSO-

)

Note: Chemical shifts (

) are reported in ppm relative to TMS.
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Deshielded
by adjacent
N*.

Pip-H (3,5) 1.95-2.05 m 2H - -protons
(Equatorial).

Pip-H (3,5) 1.70-1.85 m 2H - -protons
(Axial).

C NMR (100 MHz, DMSO-

)

Note: The 2-methoxy substituent creates a distinct pattern in the aromatic region.
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Shift (
Carbon Type Assignment
)

Quaternary C attached to OMe
Ar-C (2) 156.8 _

(deshielded).

Quaternary C attached to
Ar-C (1) 125.5 _

benzylic CHa.

Aromatic methines. C-3 (ortho
Ar-C (3,4,5,6) 129.5, 128.8, 120.4, 110.8 _ _

to OMe) is typically ~110 ppm.

) Methine carbon attached to

Pip-C (4) 715

oxygen.

_ Methylene carbon linking the

Benzylic C 64.2 )

rings.
OCHs 55.4 Methoxy carbon.
Pip-C (2,6) 41.2 -carbons (broadened if N-

inversion is slow).
Pip-C (3,5) 27.8

-carbons.

Mass Spectrometry (MS)

The mass spectrum is dominated by the molecular ion of the free base cation. The

hydrochloride counterion (

) is not observed in positive mode ESI.

 lonization Mode: Electrospray lonization (ESI+)

e Observed lon:

e m/z Value: 222.15 (Calculated for

- 222.15)
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Fragmentation Pathway (DOT Visualization)

Parent lon [M+H]+ Neutral Loss
m/z 222 (Piperidine / Benzyl alcohol)

C-O Bond Cleavage \ C-O Bond Cleavage

(Benzylic scission) (Alternative path)
Fragment A Fragment B
[2-Methoxybenzyl cation]+ [4-Hydroxypiperidine+H]+
m/z 121 m/z 102

Click to download full resolution via product page

Figure 2: Predicted ESI+ fragmentation pattern showing the cleavage of the ether linkage.

Infrared Spectroscopy (IR)

The IR spectrum confirms the presence of the amine salt and the ether functionality.

Frequency (cm~1) Vibration Mode Functional Group

Amine Hydrochloride salt

2800 — 3000 N-H Stretch (Broad) ]
(overlaps with C-H).
~1600, 1585 C=C stretch Aromatic Ring.
1490, 1460 C-H Bending Methylene/Methyl groups.
1240 C-O Stretch (Asym) Aryl Alkyl Ether (Ar-O-C).
1050 - 1100 C-O Stretch (Sym) Aliphatic Ether (C-O-C).
Ortho-disubstituted benzene
750 C-H Out-of-Plane

ring.

Quality Control & Impurity Profiling

When analyzing commercial or synthesized samples, the following impurities are most
common:
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o 2-Methoxybenzyl Alcohol: Result of hydrolysis of the starting benzyl chloride.

o Detection: 1H NMR singlet at ~4.4 ppm (distinct from ether CH2) and absence of
piperidine signals.

» N-Boc Intermediate: Incomplete deprotection.
o Detection: Strong singlet at ~1.40 ppm (9H, t-Butyl) in 1H NMR.

» Residual Solvents: Dioxane (3.57 ppm) or Methanol (3.18 ppm) if used in
deprotection/crystallization.

Experimental Protocol: Standard Analysis

Sample Preparation for NMR:

Weigh ~5-10 mg of the hydrochloride salt.

Dissolve completely in 0.6 mL of DMSO-

. (Note:

can be used, but the exchangeable NH protons will disappear, and solubility may be lower).

Transfer to a clean, dry 5mm NMR tube.

Acquire spectrum at 298 K with a relaxation delay (

) of at least 1.0 second to ensure integration accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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